Cas no 73397-27-0 (Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid)

Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic acid is a chiral, non-proteinogenic amino acid derivative featuring a Boc-protected amine and a hydroxyl group at the β-position. Its stereochemically defined (2S,3S) configuration makes it valuable for peptide synthesis and medicinal chemistry applications, particularly in the design of constrained peptidomimetics or enzyme inhibitors. The tert-butoxycarbonyl (Boc) group ensures orthogonal protection for selective deprotection in multi-step syntheses. The hydroxyl and carboxyl functionalities provide additional handles for further derivatization. This compound is particularly useful in constructing structurally complex bioactive molecules, where its rigid backbone and stereochemistry can influence conformational stability and binding affinity. Its purity and defined stereochemistry are critical for reproducible research outcomes.

Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid structure

73397-27-0 structure

Product Name:Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid

CAS No:73397-27-0

MF:C₁₂H₂₃NO₅

MW:261.314724206924

MDL:MFCD04974450

CID:562549

PubChem ID:2762291

Update Time:2025-06-08

Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid Chemical and Physical Properties

Names and Identifiers

- (2S,3S)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-5-methylhexanoic acid
- Boc-(2S,3S)-3-Amino-2-Hydroxy-5-Methylhexanoic Acid
- (2S,3S)-3-(Boc-amino)-2-hydroxy-5-methylhexanoic acid
- Hexanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-5-methyl-, (2S,3S)-
- (2S,3S)-3-(N-boc)amino-2-hydroxy-5-methylhexanoic acid
- (2S,3S)-3-(t-butoxycarbonyl)amino-2-hydroxy-5-methylhexaneoic acid
- (2S,3S)-3-[(tert-butoxycarbonyl)amino]-2-hydroxy-5-methylhexanoic acid
- N-BOC-(2S,3S)-2-HYDROXY-3-AMINO-5-METHYLHEXANOIC ACID
- n-boc-(2s,3s)-3-amino-2-hydroxy-5-methylhexanoic acid
- DTXSID101136700
- MFCD04974450
- CS-0314577
- PS-12817
- SCHEMBL7320189
- (2S,3S)-3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-5-methylhexanoic acid
- (2S,3S)-2-hydroxy-5-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic Acid
- AKOS015949844
- 73397-27-0
- DJZCWTDKDFJARG-IUCAKERBSA-N
- (2S,3S)-3-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-hydroxy-5-methylhexanoic acid
- A866097
- (2S,3S)-3-((tert-butoxycarbonyl)amino)- 2-hydroxy-5-methylhexanoic acid
- AMY37469
- (2S,3S)-3-(tert-butoxycarbonylamino)-2-hydroxy-5-methylhexanoic acid
- N-Boc-(2S,3S)-3-amino-2-hydroxy-5-methyl-hexanoic acid
- G85329
- Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid
- MDL： MFCD04974450
- Inchi： 1S/C12H23NO5/c1-7(2)6-8(9(14)10(15)16)13-11(17)18-12(3,4)5/h7-9,14H,6H2,1-5H3,(H,13,17)(H,15,16)/t8-,9-/m0/s1
- InChI Key： DJZCWTDKDFJARG-IUCAKERBSA-N
- SMILES： O(C(N[C@H]([C@@H](C(=O)O)O)CC(C)C)=O)C(C)(C)C

Computed Properties

Exact Mass: 261.15800
Monoisotopic Mass: 261.15762283g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 8
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 95.9Å²

Experimental Properties

PSA: 95.86000
LogP: 1.76220

Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid Security Information

HazardClass：IRRITANT

Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid Pricemore >>

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Chemenu	CM185496-1g	Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic acid	73397-27-0	95%	1g	$678	2021-06-09
Chemenu	CM185496-1g	Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic acid	73397-27-0	95%	1g	$678	2023-02-18
Apollo Scientific	OR307087-1g	N-Boc-(2S,3S)-2-hydroxy-3-amino-5-methylhexanoic acid	73397-27-0		1g	£580.00	2024-07-21
abcr	AB154109-1 g	N-Boc-(2S,3S)-2-hydroxy-3-amino-5-methylhexanoic acid	73397-27-0		1g	€679.50	2023-06-23
TRC	B025375-25mg	Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid	73397-27-0		25mg	$ 120.00	2022-06-07
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TRC	B025375-100mg	Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic Acid	73397-27-0		100mg	$ 310.00	2022-06-07
eNovation Chemicals LLC	Y1257138-10mg	Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic acid	73397-27-0	95%	10mg	$250	2023-05-17
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eNovation Chemicals LLC	Y1257138-100mg	Boc-(2S,3S)-3-amino-2-hydroxy-5-methylhexanoic acid	73397-27-0	95%	100mg	$260	2024-06-07